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Abstract
This document provides a detailed protocol for the laboratory-scale synthesis of Dimethyl 5-
nitroisophthalate, a key intermediate in the preparation of various pharmaceuticals, including

non-ionic X-ray contrast media such as Iopamidol and Iohexol.[1] The synthesis is achieved

through the Fischer esterification of 5-nitroisophthalic acid with methanol, catalyzed by

concentrated sulfuric acid. This method is highlighted for its high yield and the purity of the

resulting product. This application note includes a step-by-step experimental protocol, a

summary of quantitative data, characterization methods, and essential safety precautions.

Introduction
Dimethyl 5-nitroisophthalate (CAS No. 13290-96-5) is a pivotal building block in organic

synthesis. Its molecular structure, featuring a nitro group and two methyl ester functionalities on

an aromatic ring, makes it a versatile precursor for further chemical modifications. The primary

route to its synthesis is the esterification of 5-nitroisophthalic acid, a process that requires

careful control of reaction conditions to ensure high yield and purity.[2] This protocol details a

reliable method for this synthesis, suitable for laboratory-scale production.

Data Presentation
Table 1: Summary of Quantitative Data for Synthesis Protocols
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Parameter Method 1 Method 2

Starting Material 5-nitroisophthalic acid 5-nitroisophthalic acid

Reagents
Methanol, Concentrated

Sulfuric Acid

Methanol, Concentrated

Sulfuric Acid

Scale 5.0 g of 5-nitroisophthalic acid
100.6 mg (0.5 mmol) of 5-

nitroisophthalic acid

Solvent & Volume 33.3 mL of Methanol 5 mL of hot Methanol

Catalyst & Volume
1.0 mL of Concentrated

Sulfuric Acid

1 drop of Concentrated

Sulfuric Acid

Reaction Time ~ 3 hours 4 hours

Reaction Temperature Reflux Reflux

Purification
Crystallization, Filtration,

Washing with water

Filtration, Washing with water,

Recrystallization from 95%

Ethanol

Yield 98% 85.2%

Reference [2] [1][3]

Experimental Protocol
This protocol is based on a well-established and high-yield procedure.[2]

Materials:

5-nitroisophthalic acid (C₈H₅NO₆)

Methanol (CH₃OH), anhydrous

Concentrated sulfuric acid (H₂SO₄)

Dichloromethane (CH₂Cl₂)

Deionized water
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Nitrogen gas (N₂)

Equipment:

100 mL three-necked round-bottomed flask

Condenser

Electric stirrer and stir bar

Thermometer or temperature probe

Heating mantle

Apparatus for filtration (e.g., Büchner funnel and flask)

Thin Layer Chromatography (TLC) plates (silica gel) and chamber

Drying oven or vacuum desiccator

Procedure:

Reaction Setup: In a 100 mL three-necked round-bottomed flask equipped with a condenser,

electric stirrer, and thermometer, add 5.0 g of 5-nitroisophthalic acid and 33.3 mL of

methanol.

Dissolution: Stir the mixture at room temperature under a nitrogen atmosphere. The solid

should completely dissolve in approximately 3 minutes, resulting in a clear, colorless

solution.[2]

Catalyst Addition: Slowly and carefully add 1.0 mL of concentrated sulfuric acid to the

solution.

Reaction: Heat the mixture to reflux and maintain this temperature for approximately 3 hours.

A white solid is expected to precipitate during this time.[2]

Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) using a mobile phase of dichloromethane:methanol (10:1 v/v).[2]
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Work-up and Purification:

After the reaction is complete, cool the flask to room temperature to allow for

crystallization.

Collect the precipitated solid by filtration.

Wash the filter cake with a small amount of deionized water.

Dry the collected solid to obtain Dimethyl 5-nitroisophthalate.[2]

Characterization
The final product should be a white to off-white solid.

Melting Point: 123-125 °C[4]

Molecular Formula: C₁₀H₉NO₆[5]

Molecular Weight: 239.18 g/mol [5]

Spectroscopic Data:

¹H NMR (400 MHz, CDCl₃): Spectral data is available in public databases such as

ChemicalBook.[6]

Infrared (IR) Spectroscopy: IR spectra are available from sources like the NIST WebBook

and ChemicalBook.[7][8][9]

Mass Spectrometry (MS): Electron ionization mass spectra can be found in the NIST

WebBook.[10]

Safety Precautions
It is crucial to handle all chemicals with care, using appropriate personal protective equipment

(PPE), and working in a well-ventilated fume hood.
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5-nitroisophthalic acid: This compound can cause irritation to the eyes, respiratory system,

and skin.[11] It is important to wear chemical-resistant gloves, safety goggles, and protective

clothing. If there is a risk of dust formation, a dust mask or respirator should be used.[11]

Store in a cool, dry, and well-ventilated area away from incompatible materials like strong

oxidizing agents and bases.[11]

Concentrated Sulfuric Acid: Highly corrosive and can cause severe burns. Handle with

extreme care, always adding acid to other liquids slowly, never the other way around.

Methanol: Flammable and toxic. Avoid inhalation and contact with skin.

Dichloromethane: A volatile and potentially carcinogenic solvent. Handle only in a fume

hood.

Always consult the Safety Data Sheet (SDS) for each chemical before starting any

experimental work.[12]

Experimental Workflow
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Synthesis of Dimethyl 5-nitroisophthalate

1. Reaction Setup
- Add 5-nitroisophthalic acid and methanol to flask

2. Dissolution
- Stir under N2 at room temperature

3. Catalyst Addition
- Slowly add concentrated H2SO4

4. Reaction
- Heat to reflux for ~3 hours

5. Monitoring
- TLC (DCM:MeOH 10:1)

Monitor Progress

6. Work-up
- Cool to room temperature

- Crystallization

Reaction Complete

7. Purification
- Filter the solid

- Wash with deionized water

8. Drying
- Obtain final product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Dimethyl 5-nitroisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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